4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H9BrFNO2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,1-2H3
• InChI Key: HXXQGQQYIIUQHY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)Br)F
• Molecular Formula: C8H9BrFNO2S
• Molecular Weight: 282.13 g/mol
• CAS No.: 779331-34-9

Description

4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C8H9BrFNO2S and its molecular weight is 282.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

According to general procedure A, 4-Bromo-3-fluoro-benzenesulfonyl chloride (0.40 g, 1.46 mmol) and dimethylamine (10 mL, 33% in ethanol) were stirred together for 16 hours. 4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide (0.36 g, 89%) was provided after purification. HRMS: calcd for C8H9BrFNO2S, 280.95214; found (EI, M+.), 280.9516. HPLC purity 98.9% at 210-370 nm, 9.6 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 min.